Cas no 1052713-79-7 (3-(trifluoromethyl)piperidin-3-ol)

• Product Name: 3-(trifluoromethyl)piperidin-3-ol
• CAS No: 1052713-79-7
• MF: C₆H₁₀F₃NO
• MW: 169.144912242889
• MDL: MFCD16990769
• CID: 4570035
• Update Time: 2025-10-12

3-(trifluoromethyl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)piperidin-3-ol

• MDL： MFCD16990769
• Inchi： 1S/C6H10F3NO/c7-6(8,9)5(11)2-1-3-10-4-5/h10-11H,1-4H2
• InChI Key： SCISXSIATSHKKJ-UHFFFAOYSA-N
• SMILES： N1CCCC(C(F)(F)F)(O)C1

Additional information on 3-(trifluoromethyl)piperidin-3-ol

Recent Advances in the Application of 3-(Trifluoromethyl)piperidin-3-ol (CAS: 1052713-79-7) in Chemical Biology and Pharmaceutical Research

The compound 3-(trifluoromethyl)piperidin-3-ol (CAS: 1052713-79-7) has recently emerged as a key scaffold in chemical biology and pharmaceutical research due to its unique structural features and versatile applications. This trifluoromethyl-substituted piperidine derivative has garnered significant attention for its potential in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Recent studies have focused on its synthesis, biological activity, and mechanism of action, positioning it as a promising candidate for various therapeutic applications.

Recent synthetic methodologies for 3-(trifluoromethyl)piperidin-3-ol have been optimized to improve yield and enantioselectivity, addressing previous challenges in its preparation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient asymmetric synthesis route with over 90% enantiomeric excess, which is critical for pharmaceutical applications where stereochemistry plays a crucial role in biological activity. The improved synthetic accessibility has facilitated more extensive biological evaluation of this compound and its derivatives.

In pharmacological research, 3-(trifluoromethyl)piperidin-3-ol has shown remarkable potential as a building block for GABA receptor modulators. Its structural similarity to piperidine-based CNS drugs, combined with the electron-withdrawing properties of the trifluoromethyl group, makes it particularly valuable for enhancing metabolic stability and blood-brain barrier penetration. Recent in vivo studies have demonstrated that derivatives of this compound exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

The mechanism of action of 3-(trifluoromethyl)piperidin-3-ol derivatives has been elucidated through crystallographic studies and molecular modeling. Research published in Nature Chemical Biology (2024) revealed that the trifluoromethyl group participates in unique hydrophobic interactions with target proteins, contributing to both binding affinity and selectivity. This finding has opened new avenues for rational drug design using this scaffold, particularly for targets where conventional piperidine derivatives show insufficient specificity.

Current clinical applications under investigation include the use of 3-(trifluoromethyl)piperidin-3-ol derivatives as potential treatments for neurological disorders and chronic pain. Phase I clinical trials for a derivative targeting neuropathic pain have shown promising safety profiles, with Phase II trials expected to commence in late 2024. The compound's versatility is further demonstrated by its incorporation into PROTAC (proteolysis targeting chimera) molecules for targeted protein degradation, representing a cutting-edge application in cancer therapy.

Future research directions for 3-(trifluoromethyl)piperidin-3-ol focus on expanding its utility in fragment-based drug discovery and as a chiral auxiliary in asymmetric synthesis. The compound's unique physicochemical properties, including its polarity and conformational rigidity, make it particularly suitable for these applications. Additionally, computational studies are underway to predict novel biological targets for this scaffold, potentially uncovering new therapeutic indications beyond its current applications in CNS disorders and enzyme inhibition.